Tetrachlorothiophene

• IUPAC Name: 2,3,4,5-tetrachlorothiophene
• InChI: InChI=1S/C4Cl4S/c5-1-2(6)4(8)9-3(1)7
• InChI Key: WZXXZHONLFRKGG-UHFFFAOYSA-N
• Canonical SMILES: C1(=C(SC(=C1Cl)Cl)Cl)Cl
• Molecular Formula: C4Cl4S
• DSSTOX Substance ID: DTXSID5042451
• Molecular Weight: 221.9 g/mol
• CAS No.: 6012-97-1

Description

Tetrachlorothiophene is a useful research compound. Its molecular formula is C4Cl4S and its molecular weight is 221.9 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 61442. The United Nations designated GHS hazard class pictogram is Acute Toxic, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Preparation of Dimetallic Compounds Tetrachlorothiophene has been instrumental in the preparation of dimetallic derivatives. For instance, 2,5-dilithiodichlorothiophene, derived from this compound, can be converted into a dicopper derivative. Such compounds are characterized using techniques like IR, NMR, and mass spectrometry, indicating the material's importance in organometallic chemistry (Smith & Gilman, 1972).

Vibrational Spectra and Thermodynamic Properties Research on the vibrational spectra and thermodynamic properties of this compound has been conducted, with studies detailing the infrared and Raman spectra of the compound in various states. This research contributes to a deeper understanding of its molecular structure and physical properties (Faniran, 1976).

Mechanism of Action

Target of Action

Tetrachlorothiophene, also known as Perchlorothiophene, is a chemical compound that is primarily used in the field of organic synthesis .

Mode of Action

This compound interacts with its targets through chemical reactions. It is often used as a reagent in the synthesis of other compounds . For instance, it can react with hydrogen sulfide at high temperatures (450-500°C) to form this compound .

Biochemical Pathways

It is known that thiophenes, a class of compounds to which this compound belongs, can be oxidized to various thiophene 1-oxides and thiophene 1,1-dioxides . These oxidized thiophenes can then participate in various chemical reactions, including Diels–Alder reactions .

Pharmacokinetics

It is known that thiophene 1-oxides, which can be produced from thiophenes like this compound, are key intermediates in the metabolism of the corresponding parent thiophenes in living organisms .

Result of Action

The result of this compound’s action largely depends on the specific chemical reaction in which it is involved. For example, in the reaction with hydrogen sulfide, this compound is formed as the principal product . In other reactions, this compound can serve as a precursor for the synthesis of other compounds .

Safety and Hazards

Tetrachlorothiophene is classified as Acute toxicity, Oral (Category 3), H301 Acute toxicity, Inhalation (Category 3), H331 Acute toxicity, Dermal (Category 3), H311. It is toxic if swallowed, in contact with skin, or if inhaled. Precautionary measures include avoiding breathing dust, washing skin thoroughly after handling, not eating, drinking, or smoking when using this product, wearing protective gloves/protective clothing, and using only outdoors or in a well-ventilated area.

Future Directions

While specific future directions for Tetrachlorothiophene are not explicitly mentioned in the search results, it is noted that it is used in the synthesis of popular pesticide synthons. This suggests that its future directions may be tied to developments in pesticide synthesis and the ongoing search for more effective and environmentally friendly pesticides.

Biochemical Analysis

Biochemical Properties

Tetrachlorothiophene plays a significant role in biochemical reactions, particularly in the synthesis of neonicotinoid pesticides. These pesticides target the nicotinergic neuronal pathway in insects, which is common across many pests . This compound interacts with enzymes and proteins involved in this pathway, such as acetylcholine esterase. The interaction between this compound and acetylcholine esterase is hypothesized to be specific due to the heterocyclic structure of this compound, which allows it to inhibit the enzyme effectively .

Cellular Effects

This compound affects various types of cells and cellular processes. In insect cells, it influences cell function by disrupting the nicotinergic neuronal pathway, leading to paralysis and death of the pests . In mammalian cells, this compound has minimal toxicity, making it a suitable candidate for pesticide development. It impacts cell signaling pathways, gene expression, and cellular metabolism by inhibiting acetylcholine esterase, which is crucial for neurotransmission .

Molecular Mechanism

The molecular mechanism of action of this compound involves its binding interactions with biomolecules. This compound binds to the active site of acetylcholine esterase, inhibiting its activity and preventing the breakdown of acetylcholine . This inhibition leads to an accumulation of acetylcholine in the synaptic cleft, causing continuous stimulation of the neurons and ultimately resulting in paralysis of the insect . Additionally, this compound may influence gene expression by modulating the activity of transcription factors involved in the nicotinergic neuronal pathway .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound is relatively stable, but it can degrade under certain conditions, such as exposure to light and heat . Long-term studies have shown that this compound can have lasting effects on cellular function, particularly in insects, where it continues to inhibit acetylcholine esterase and disrupt neurotransmission . In vitro and in vivo studies have demonstrated that the compound’s stability and degradation are critical factors in its efficacy as a pesticide .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, this compound effectively inhibits acetylcholine esterase in insects, leading to paralysis and death . At high doses, this compound can have toxic effects, including adverse impacts on non-target organisms . Threshold effects have been observed, where a certain concentration of this compound is required to achieve the desired pesticidal effect without causing harm to other organisms .

Metabolic Pathways

This compound is involved in various metabolic pathways, particularly those related to the synthesis and degradation of neonicotinoid pesticides. It interacts with enzymes such as cytochrome P450 monooxygenases, which are involved in the metabolism of xenobiotics . These interactions can affect metabolic flux and metabolite levels, influencing the overall efficacy and toxicity of this compound .

Transport and Distribution

This compound is transported and distributed within cells and tissues through various mechanisms. It can interact with transporters and binding proteins that facilitate its movement across cell membranes . The localization and accumulation of this compound within specific tissues can impact its activity and function, particularly in target pests . Understanding these transport and distribution mechanisms is crucial for optimizing the use of this compound as a pesticide .

Subcellular Localization

The subcellular localization of this compound plays a significant role in its activity and function. This compound can be directed to specific compartments or organelles within the cell through targeting signals and post-translational modifications . These localization mechanisms ensure that this compound reaches its intended site of action, such as the active site of acetylcholine esterase, to exert its pesticidal effects .